Cas no 35158-25-9 (2-Isopropyl-5-methyl-2-hexenal)

• Product Name: 2-Isopropyl-5-methyl-2-hexenal
• CAS No: 35158-25-9
• Molecular Formula: C₁₀H₁₈O
• Molecular Weight: 154.2493
• MDL: MFCD00036616
• CID: 54381
• PubChem ID: 24901526

2-Isopropyl-5-methyl-2-hexenal Properties

Names and Identifiers

• 2-Isopropyl-5-methyl-2-hexenal
• (2E)-2-Isopropyl-5-methyl-2-hexenal
• 2-Hexen-1-al, 2-isopropyl-5-methyl-
• 2-Hexen-1-al, 5-methyl-2-(1-methylethyl)-
• 2-isopropyl-5-methyl-2-hexen-1-a
• 2-Isopropyl-5-methyl-2-hexen-1-al
• 5-methyl-2-(1-methylethyl)-2-hexen-1-a
• 5-methyl-2-(1-methylethyl)-2-hexena
• 5-methyl-2-(1-methylethyl)-2-Hexenal
• 5-methyl-2-propan-2-ylhex-2-enal
• 2-Isopropyl-3-isobutyl-acrolein
• 2-isopropyl-5-methyl-hex-2-enal
• Diisovaleraldehyd
• Isodihydro lavandulal
• Isodihydroavandulyl aldehyde
• Isodihydrolavandulyl aldehyde
• 2-Isopropyl-5-methylhex-2-enal
• FEMA No. 3406
• 2-Hexenal, 2-isopropyl-5-methyl-
• alpha-Isopropyl-beta-isobutylacrolein
• 2-Isopropyl-5-methyl-hex-2-enal, (2E)-
• FI8O66176J
• (2E)-2-isopropyl-5-methyl-hex-2-enal
• 2-HEXE

• MDL： MFCD00036616
• InChIKey： IOLQAHFPDADCHJ-POHAHGRESA-N
• Inchi： 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h6-9H,5H2,1-4H3/b10-6-
• SMILES： O=C([H])/C(=C(\[H])/C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])/C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1752384

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.135765
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.81380
• PSA: 17.07000
• Refractive Index: 1.452
• Boiling Point: 189 ºC
• Flash Point: 145 ºF
• FEMA: 3406
• Color/Form: solid
• Solubility: Insoluble
• Sensitiveness: Air Sensitive
• Density: 0.845

2-Isopropyl-5-methyl-2-hexenal Security Information

• Symbol:
• RTECS：MP6450000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16-S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：1989
• Hazard Statement： H319,H335,H315
• Warning Statement： P305+P351+P338
• PackingGroup：III
• Risk Phrases： R10;R36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

2-Isopropyl-5-methyl-2-hexenal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone